Cas no 187392-77-4 (5-(2,4-Dichlorophenyl)-3-fluorophenol)

• Product Name: 5-(2,4-Dichlorophenyl)-3-fluorophenol
• CAS No: 187392-77-4
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18313940
• CID: 2785492
• PubChem ID: 23370219
• Update Time: 2025-11-02

5-(2,4-Dichlorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-DICHLOROPHENYL)-3-FLUOROPHENOL
• MFCD18313940
• 5-(2,4-Dichlorophenyl)-3-fluorophenol, 95%
• 187392-77-4
• SCHEMBL9009025
• 2',4'-Dichloro-5-fluoro-biphenyl-3-ol
• 2',4'-Dichloro-5-fluoro[1,1'-biphenyl]-3-ol
• DTXSID50633443
• AKOS017557922
• 5-(2,4-Dichlorophenyl)-3-fluorophenol

• MDL： MFCD18313940
• Inchi： 1S/C12H7Cl2FO/c13-8-1-2-11(12(14)5-8)7-3-9(15)6-10(16)4-7/h1-6,16H
• InChI Key： NFXUYGICBKGOHX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C=1)O)F)Cl

Computed Properties

• Exact Mass: 255.9857984Da
• Monoisotopic Mass: 255.9857984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2,4-Dichlorophenyl)-3-fluorophenol

5-(2,4-Dichlorophenyl)-3-fluorophenol (CAS No. 187392-77-4): A Comprehensive Overview

5-(2,4-Dichlorophenyl)-3-fluorophenol (CAS No. 187392-77-4) is a specialized organic compound that has garnered significant attention in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, plays a crucial role in modern synthetic chemistry. The presence of both dichlorophenyl and fluorophenol groups in its structure makes it a versatile intermediate for further chemical transformations.

The compound's molecular formula is C₁₂H₇Cl₂FO, with a molecular weight of 257.09 g/mol. Its 2,4-dichlorophenyl moiety contributes to its stability and reactivity, while the 3-fluorophenol group enhances its solubility in organic solvents. These properties make 5-(2,4-Dichlorophenyl)-3-fluorophenol particularly valuable in the synthesis of more complex molecules, especially in the pharmaceutical and agrochemical industries.

Recent trends in chemical research highlight the growing importance of fluorinated phenolic compounds like 5-(2,4-Dichlorophenyl)-3-fluorophenol. The incorporation of fluorine atoms into organic molecules often improves their bioavailability and metabolic stability, making them highly sought after in drug discovery. This compound's unique combination of chlorine and fluorine substituents offers distinct advantages in molecular design, particularly in developing new therapeutic agents.

In the pharmaceutical sector, 5-(2,4-Dichlorophenyl)-3-fluorophenol serves as a key building block for various active pharmaceutical ingredients (APIs). Its structural features allow for the creation of molecules with enhanced binding affinity to biological targets. Researchers are particularly interested in its potential applications in developing new anti-inflammatory and antimicrobial agents, as the dichlorophenyl-fluorophenol scaffold shows promising biological activity.

The compound's synthesis typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions to construct the dichlorophenyl-fluorophenol framework efficiently. Advanced purification techniques, such as column chromatography and recrystallization, are essential to obtain 5-(2,4-Dichlorophenyl)-3-fluorophenol with pharmaceutical-grade purity.

From an environmental perspective, researchers are investigating greener synthetic routes for fluorinated phenolic compounds like 5-(2,4-Dichlorophenyl)-3-fluorophenol. The development of more sustainable production methods aligns with the growing demand for environmentally friendly chemical processes. Recent advancements in catalytic systems and solvent-free reactions show promise in reducing the environmental footprint of manufacturing such specialized chemicals.

The analytical characterization of 5-(2,4-Dichlorophenyl)-3-fluorophenol typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure accurate identification and quantification of the compound, which is crucial for quality control in industrial applications. The distinct spectral signatures of the dichlorophenyl and fluorophenol groups facilitate its characterization.

In material science applications, 5-(2,4-Dichlorophenyl)-3-fluorophenol has shown potential as a precursor for advanced polymeric materials. The electron-withdrawing nature of its substituents can influence the electronic properties of resulting polymers, making them suitable for specialized applications in electronics and coatings. Researchers are exploring its use in creating novel materials with tailored thermal and mechanical properties.

The global market for fluorinated intermediates like 5-(2,4-Dichlorophenyl)-3-fluorophenol continues to expand, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts predict steady growth in this segment, particularly in regions with strong pharmaceutical manufacturing capabilities. The compound's versatility and the growing importance of fluorine chemistry in drug development contribute to its commercial significance.

Safety considerations for handling 5-(2,4-Dichlorophenyl)-3-fluorophenol include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when working with this chemical. Storage recommendations typically suggest keeping the compound in a cool, dry place, protected from light to maintain its stability over time.

Future research directions for 5-(2,4-Dichlorophenyl)-3-fluorophenol may focus on expanding its applications in medicinal chemistry and exploring novel synthetic methodologies. The compound's structural features offer numerous possibilities for derivatization, potentially leading to new classes of bioactive molecules. Continued investigation into its physicochemical properties and reactivity patterns will further enhance its utility in chemical synthesis.

For researchers and industry professionals seeking detailed technical information about 5-(2,4-Dichlorophenyl)-3-fluorophenol (CAS No. 187392-77-4), comprehensive analytical data and safety information are available from reputable chemical suppliers and scientific literature. The compound's growing importance in various chemical applications ensures that it remains a subject of active research and development in the chemical sciences.